molecular formula C11H12O5 B8591790 Dimethyl 4-hydroxymethylphthalate CAS No. 170433-63-3

Dimethyl 4-hydroxymethylphthalate

Cat. No.: B8591790
CAS No.: 170433-63-3
M. Wt: 224.21 g/mol
InChI Key: SFMGRZPVYXQKIZ-UHFFFAOYSA-N
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Description

Dimethyl 4-hydroxymethylphthalate (CAS 170433-63-3) is a substituted phthalate ester characterized by a hydroxymethyl (-CH₂OH) group at the 4-position of the benzene ring. Its molecular formula is C₁₀H₁₀O₅, with a molecular weight of 210.18 g/mol . The compound is structurally related to other dimethyl phthalates, differing in the substituent at the 4-position. Its InChIKey (SFMGRZPVYXQKIZ-UHFFFAOYSA-N) and SMILES notation (COC(=O)C1=C(C=CC(=C1)COC(=O)OC)CO) highlight its esterified carboxyl groups and hydroxymethyl substitution .

Properties

CAS No.

170433-63-3

Molecular Formula

C11H12O5

Molecular Weight

224.21 g/mol

IUPAC Name

dimethyl 4-(hydroxymethyl)benzene-1,2-dicarboxylate

InChI

InChI=1S/C11H12O5/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5,12H,6H2,1-2H3

InChI Key

SFMGRZPVYXQKIZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)CO)C(=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key physicochemical parameters of dimethyl 4-hydroxymethylphthalate with its structural analogs:

Compound Molecular Formula Molecular Weight (g/mol) Substituent Solubility LogP Key Identifiers
This compound C₁₀H₁₀O₅ 210.18 -CH₂OH at 4-position Limited data; likely low in water ~1.5 (estimated) CAS 170433-63-3
Dimethyl 4-hydroxyphthalate C₁₀H₁₀O₅ 210.18 -OH at 4-position Insoluble in water 1.2 CAS 22479-95-4
Dimethyl 4-hydroxyisophthalate C₁₀H₁₀O₅ 210.18 -OH at 4-position (isophthalate) Soluble in DMSO, methanol 1.8 CAS 5985-24-0
Dimethyl 4-fluorophthalate C₁₀H₇FO₄ 210.16 -F at 4-position No data 2.1 CAS N/A

Notes:

  • LogP (partition coefficient) values are estimated based on structural analogs. The hydroxymethyl group in this compound may slightly increase hydrophilicity compared to fluorine or methyl substituents.
  • Solubility trends suggest that hydroxylated derivatives (e.g., dimethyl 4-hydroxyisophthalate) exhibit better solubility in polar solvents like DMSO compared to non-polar analogs .

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